Cas no 157809-86-4 (3-Isoquinolinecarboxamide,1-(2-chlorophenyl)-N-(1-methylpropyl)-, (S)- (9CI))

3-Isoquinolinecarboxamide,1-(2-chlorophenyl)-N-(1-methylpropyl)-, (S)- (9CI) Properties

Names and Identifiers

• 3-Isoquinolinecarboxamide,1-(2-chlorophenyl)-N-(1-methylpropyl)-, (S)- (9CI)
• (S)-N-DESMETHYL PK 11195
• 157809-85-3
• (S)-Desmethyl-PK11195
• N-[(2S)-butan-2-yl]-1-(2-chlorophenyl)isoquinoline-3-carboxamide
• (R)-N-sec-Butyl-1-(2-chlorophenyl)isoquinoline-3-carboxamide
• (S)-1-(2-Chlorophenyl)-N-(1-methylpropyl)isoquinoline-3-carboxamide
• 157809-86-4
• SCHEMBL10987741
• (R)-(-)-N-Desmethyl-PK 11195
• +Expand

• InChIKey： XXSIYNJKCPZOFQ-ZDUSSCGKSA-N
• Inchi： InChI=1S/C20H19ClN2O/c1-3-13(2)22-20(24)18-12-14-8-4-5-9-15(14)19(23-18)16-10-6-7-11-17(16)21/h4-13H,3H2,1-2H3,(H,22,24)/t13-/m0/s1
• SMILES： CC[C@H](C)NC(C1N=C(C2=C(Cl)C=CC=C2)C2=C(C=CC=C2)C=1)=O

Computed Properties

• Exact Mass: 338.11900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 338.1185909g/mol
• Heavy Atom Count: 24
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• LogP: 5.47440
• PSA: 41.99000
• Boiling Point: 597 °C at 760 mmHg
• Flash Point: 314.9 °C
• Density: 1.31